molecular formula C21H20N6O4S2 B1223752 3-[[[5-[3-(1-Piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]methyl]-1,2,3-benzotriazin-4-one

3-[[[5-[3-(1-Piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]methyl]-1,2,3-benzotriazin-4-one

Cat. No. B1223752
M. Wt: 484.6 g/mol
InChI Key: PYCOMWAHDJNYTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[[[5-[3-(1-piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]methyl]-1,2,3-benzotriazin-4-one is a sulfonamide.

Scientific Research Applications

Synthesis and Spectral Analysis

  • This compound is a focus of research due to its involvement in various biological activities. For instance, the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide has been detailed, highlighting its potential in biological applications (Khalid et al., 2016).
  • Similar compounds have been synthesized and characterized for their antibacterial and antifungal activities, demonstrating the compound's relevance in microbial studies (Vankadari et al., 2013).

Biological Evaluation and Activity

  • Research has been conducted on the biological evaluation of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, focusing on their interaction with enzymes like butyrylcholinesterase (BChE) (Khalid et al., 2016).
  • The compound's derivatives also exhibit antimicrobial properties, underscoring its significance in the development of new antibacterial agents (Aziz‐ur‐Rehman et al., 2017).

Structural and Computational Analysis

  • Studies involving crystal structure and density functional theory (DFT) calculations of similar compounds provide insights into their molecular properties, highlighting the compound's relevance in computational chemistry (Kumara et al., 2017).
  • Synthesis, characterization, and evaluation of similar compounds' insecticidal activities offer avenues for its potential use in pest control (Qi et al., 2014).

properties

Product Name

3-[[[5-[3-(1-Piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]methyl]-1,2,3-benzotriazin-4-one

Molecular Formula

C21H20N6O4S2

Molecular Weight

484.6 g/mol

IUPAC Name

3-[[5-(3-piperidin-1-ylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]sulfanylmethyl]-1,2,3-benzotriazin-4-one

InChI

InChI=1S/C21H20N6O4S2/c28-20-17-9-2-3-10-18(17)22-25-27(20)14-32-21-24-23-19(31-21)15-7-6-8-16(13-15)33(29,30)26-11-4-1-5-12-26/h2-3,6-10,13H,1,4-5,11-12,14H2

InChI Key

PYCOMWAHDJNYTO-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C3=NN=C(O3)SCN4C(=O)C5=CC=CC=C5N=N4

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-[[[5-[3-(1-Piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]methyl]-1,2,3-benzotriazin-4-one
Reactant of Route 2
3-[[[5-[3-(1-Piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]methyl]-1,2,3-benzotriazin-4-one
Reactant of Route 3
3-[[[5-[3-(1-Piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]methyl]-1,2,3-benzotriazin-4-one
Reactant of Route 4
3-[[[5-[3-(1-Piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]methyl]-1,2,3-benzotriazin-4-one
Reactant of Route 5
3-[[[5-[3-(1-Piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]methyl]-1,2,3-benzotriazin-4-one
Reactant of Route 6
3-[[[5-[3-(1-Piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]methyl]-1,2,3-benzotriazin-4-one

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